![molecular formula C12H13F2N3OS B5965368 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine](/img/structure/B5965368.png)
4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine is a chemical compound that has gained significant attention from the scientific community due to its potential therapeutic applications. It is a member of the thiadiazole family of compounds that have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine is not fully understood. However, it is believed to exert its biological effects by modulating various cellular pathways and targets. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have demonstrated that 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine exhibits a range of biochemical and physiological effects. It has been shown to possess antioxidant properties, which can help protect cells against oxidative stress. Additionally, it has been shown to possess anti-inflammatory effects, which can help reduce inflammation in various tissues and organs.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. Additionally, its unique chemical structure and biological activities make it an interesting compound for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop it into a viable therapeutic agent.
Future Directions
There are several future directions for research on 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine. One area of interest is its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and infections. Additionally, further studies are needed to fully understand its mechanism of action and to develop it into a viable therapeutic agent. Finally, the synthesis of new thiadiazole derivatives with improved biological activities is an area of ongoing research.
Synthesis Methods
The synthesis of 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine involves the reaction of 2,6-difluorobenzoyl chloride with 2-amino-4,5-dimethylthiazole in the presence of a base such as triethylamine. The resulting product is then treated with ethyl iodide to yield the final compound.
Scientific Research Applications
The potential applications of 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine in scientific research are vast. One area of interest is its potential as a therapeutic agent for the treatment of various diseases. Studies have shown that thiadiazole derivatives possess a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties.
properties
IUPAC Name |
(5-amino-2-ethyl-2-methyl-1,3,4-thiadiazol-3-yl)-(2,6-difluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2N3OS/c1-3-12(2)17(16-11(15)19-12)10(18)9-7(13)5-4-6-8(9)14/h4-6H,3H2,1-2H3,(H2,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLWDMJBWOVQZLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(N(N=C(S1)N)C(=O)C2=C(C=CC=C2F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.